Benzeneoctadecanol
Overview
Description
Benzeneoctadecanol is a chemical compound that is used in various scientific research applications. It is a long-chain alcohol that is synthesized through a specific method.
Mechanism of Action
Benzeneoctadecanol works as a surfactant by reducing the surface tension between two immiscible phases. This allows for better mixing and dispersion of the two phases. In addition, benzeneoctadecanol can form a monolayer at the interface of the two phases, which can provide a barrier against coalescence and aggregation.
Biochemical and Physiological Effects
Benzeneoctadecanol has been shown to have low toxicity and is generally considered safe for use in laboratory experiments. It is not known to have any significant biochemical or physiological effects on living organisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of benzeneoctadecanol is its ability to act as a surfactant in various types of laboratory experiments. It can be used to improve the dispersion and stability of nanoparticles, liposomes, and emulsions. However, one limitation of benzeneoctadecanol is that it may interfere with certain types of assays, such as enzyme assays, due to its surfactant properties.
Future Directions
There are several future directions for the use of benzeneoctadecanol in scientific research. One potential application is in the development of new types of coatings, such as self-healing coatings and anti-icing coatings. In addition, benzeneoctadecanol could be used in the synthesis of new types of nanostructures, such as nanorods and nanowires. Finally, benzeneoctadecanol could be used in the development of new types of drug delivery systems, such as liposomes and emulsions.
Conclusion
In conclusion, benzeneoctadecanol is a versatile chemical compound that has many scientific research applications. It is synthesized through a specific method and works as a surfactant by reducing the surface tension between two immiscible phases. Benzeneoctadecanol is generally considered safe for use in laboratory experiments and has several advantages and limitations. There are several future directions for the use of benzeneoctadecanol in scientific research, including the development of new types of coatings, nanostructures, and drug delivery systems.
Synthesis Methods
Benzeneoctadecanol is synthesized through the reaction of benzene with octadecanol. The reaction is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid. The resulting product is purified through distillation and recrystallization to obtain pure benzeneoctadecanol.
Scientific Research Applications
Benzeneoctadecanol is widely used in scientific research for its various applications. It is commonly used as a surfactant in the synthesis of nanoparticles, liposomes, and emulsions. It is also used in the preparation of various types of coatings, such as anti-corrosion coatings and anti-fouling coatings.
properties
IUPAC Name |
18-phenyloctadecan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H42O/c25-23-19-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16-20-24-21-17-15-18-22-24/h15,17-18,21-22,25H,1-14,16,19-20,23H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBVYOCXVSZXQQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCCCCCCCCCCCCCCCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H42O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4071182 |
Source
|
| Record name | Benzeneoctadecanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4071182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzeneoctadecanol | |
CAS RN |
68141-06-0 |
Source
|
| Record name | Benzeneoctadecanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68141-06-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneoctadecanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068141060 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzeneoctadecanol | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzeneoctadecanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4071182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 18-phenyloctadecanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.062.552 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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